1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-N-(2-methylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H33N3O2/c1-14(2)12-20-18(23)16-4-3-9-22(13-16)17-7-10-21(11-8-17)19(24)15-5-6-15/h14-17H,3-13H2,1-2H3,(H,20,23)
• InChI Key: BDCKBTBBIAXFGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1CCCN(C1)C2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C19H33N3O2
• Molecular Weight: 335.5 g/mol

Description

1-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide, also known as CPIB, is a novel compound that has attracted the attention of researchers due to its potential pharmacological applications. CPIB is a cyclic amide derivative of piperidine and has been shown to possess a wide range of biological activities. The purpose of

Scientific Research Applications

1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide has been shown to possess a range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. These properties make it a promising candidate for the development of new drugs for the treatment of pain and inflammation. This compound has also been investigated for its potential as a novel antidepressant, with promising results in animal models.

Mechanism of Action

The mechanism of action of 1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is thought to involve modulation of the activity of certain neurotransmitters in the brain. Specifically, this compound has been shown to enhance the activity of the neurotransmitter dopamine, which is involved in the regulation of mood and motivation.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models. These include analgesia, anti-inflammatory effects, and anticonvulsant effects. This compound has also been shown to produce a dose-dependent increase in locomotor activity, suggesting a potential stimulant effect.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide is its high yield and relative ease of synthesis. This makes it a useful compound for laboratory experiments and drug development. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide. One area of interest is the development of new drugs based on the structure of this compound for the treatment of pain, inflammation, and depression. Another potential direction is the investigation of the role of this compound in modulating the activity of other neurotransmitters in the brain. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent.